CID 78062277

• Molecular Formula: Al3V
• Molecular Weight: 131.8861 g/mol
• InChI: InChI=1S/3Al.V
• InChI Key: XAGWQCBWWHPNEV-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Al].[V]

Description

The compound with the identifier “CID 78062277” is a chemical entity listed in the PubChem database

Chemical Reactions Analysis

CID 78062277 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the substituents on the compound. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups.

Scientific Research Applications

CID 78062277 has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe or tool for studying biological processes and interactions. In medicine, this compound could be investigated for its potential therapeutic effects, such as its ability to modulate specific biological pathways or targets. In industry, this compound may be used in the development of new materials, catalysts, or other chemical products.

Mechanism of Action

The mechanism of action of CID 78062277 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular proteins, enzymes, or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes and signaling pathways, ultimately resulting in the observed biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

CID 78062277 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The comparison can reveal differences in reactivity, stability, and biological activity, providing insights into the distinct properties of this compound. Some similar compounds may include those listed in the PubChem database with related chemical structures or functionalities.